Cas no 23771-52-0 (4-Amino-6-mercaptopyrazolo3,4-dpyrimidine)

• Product Name: 4-Amino-6-mercaptopyrazolo3,4-dpyrimidine
• CAS No: 23771-52-0
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 88465
• PubChem ID: 135408756
• Update Time: 2025-04-18

4-Amino-6-mercaptopyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-mercaptopyrazolo[3,4-d]pyrimidine
• 4-Aminopyrazolo[3,4-d]pyrimidine-6-thiol
• 4-aminopyrazolo(3,4-d)pyrimidine
• 4-Amino-6-Mercapto-1H-Pyrazolo[3,4-d]Pyrimidine
• 4-amino-1,2-dihydropyrazolo[3,4-d]pyrimidine-6-thione
• 4-imino-1H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-6-thione
• 4-Amino-6-mercaptopyrazolo(3,4-d)pyrimidine
• 4-amino-1H-pyrazolo-[3,4-d]-pyrimidin-6-thiol
• 4-amino-1, 5-dihydropyrazolo[3, 4-d]pyrimidine-6-thione
• NSC 7790
• SCHEMBL95122
• 1XM
• NSC-7790
• NSC7790
• CS-0067370
• CHEMBL4436742
• 23771-52-0
• EINECS 245-872-5
• 4-amino-1,5-dihydropyrazolo[3,4-d]pyrimidine-6-thione
• 4-amino-1H-pyrazolo[3,4-d]pyrimidine-6-thiol
• HR-0334
• 4-Amino-2H-pyrazolo[3,4-d]pyrimidine-6-thiol #
• 6H-Pyrazolo[3,4-d]pyrimidine-6-thione, 4-amino-1,5-dihydro-
• Q27452550
• FT-0617542
• DTXSID70178447
• AKOS037653483
• BDBM50532269
• 4-Amino-1,7-Dihydro-6h-Pyrazolo[3,4-D]pyrimidine-6-Thione
• 4lkq
• 4-Amino-5H-pyrazolo[3,4-d]pyrimidine-6(7H)-thione
• AKOS006229154
• NS00027480
• D73429
• DB-046239
• 4-Amino-6-mercaptopyrazolo3,4-dpyrimidine

• MDL： MFCD00005690
• Inchi： 1S/C5H5N5S/c6-3-2-1-7-10-4(2)9-5(11)8-3/h1H,(H4,6,7,8,9,10,11)
• InChI Key： YJMNLDSYAAJOPX-UHFFFAOYSA-N
• SMILES： S=C1N=C2C(C=NN2)=C(N)N1
• BRN： 152193

Computed Properties

• Exact Mass: 167.02700
• Monoisotopic Mass: 167.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: -0.6
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: solid
• Density: 1.483 (estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point: 348.2 °C at 760 mmHg
• Flash Point: 164.4 °C
• Refractive Index: 1.5605 (estimate)
• PSA: 119.28000
• LogP: 0.80500
• Solubility: Not determined

4-Amino-6-mercaptopyrazolo3,4-dpyrimidine Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines